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Compound of Interest

Compound Name: Oxazepam acetate, (-)-

CAS No.: 68399-22-4

Cat. No.: B1677846

Get Quote

Introduction
(-)-Oxazepam acetate is the acetylated form of oxazepam, a widely prescribed benzodiazepine

for managing anxiety and alcohol withdrawal symptoms.[1] As a reference material, (-)-

Oxazepam acetate serves as a critical analytical standard for method development, validation,

and routine quantification in diverse fields, including pharmaceutical quality control, clinical

toxicology, and forensic analysis. Its use allows for precise identification and measurement of

oxazepam and related compounds in various matrices.

This guide provides a comprehensive framework for the safe and effective handling of (-)-

Oxazepam acetate reference materials. It is designed to equip researchers, scientists, and

drug development professionals with the necessary protocols and scientific rationale to ensure

the integrity of their analytical results while maintaining the highest standards of laboratory

safety. The procedures outlined herein are synthesized from regulatory guidelines, peer-

reviewed literature, and established best practices in analytical chemistry.
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Material Characterization and Properties
(-)-Oxazepam acetate is a racemic compound. Understanding its fundamental chemical and

physical properties is essential for its proper handling and application as a reference standard.

Property Value Source

IUPAC Name

(7-chloro-2-oxo-5-phenyl-1,3-

dihydro-1,4-benzodiazepin-3-

yl) acetate

[2]

Synonyms
Oxazepam 3-acetate, (±)-

Oxazepam acetate
[2][3]

CAS Number 1824-74-4 [2][3]

Molecular Formula C₁₇H₁₃ClN₂O₃ [2]

Molecular Weight 328.7 g/mol [2]

Appearance Solid (Form may vary) N/A

Safety, Hazards, and Regulatory Compliance
As with all benzodiazepine-class compounds, (-)-Oxazepam acetate requires careful handling

in a controlled laboratory environment. It is classified as a hazardous substance and its parent

compound, oxazepam, is a controlled substance in many jurisdictions, necessitating strict

adherence to safety and regulatory protocols.[4]

GHS Hazard Identification
The following hazards are associated with (-)-Oxazepam acetate based on aggregated GHS

information.[2]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Oxazepam-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Oxazepam-acetate
https://www.usbio.net/biochemicals/286083/Oxazepam-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Oxazepam-acetate
https://www.usbio.net/biochemicals/286083/Oxazepam-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Oxazepam-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Oxazepam-acetate
https://www.deadiversion.usdoj.gov/GDP/(DEA-DC-071)(EO-DEA226)_Practitioner's_Manual_(final).pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Oxazepam-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677846?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pictogram Code Hazard Statement

alt text H302 Harmful if swallowed

H319 Causes serious eye irritation

H336
May cause drowsiness or

dizziness

alt text H351 Suspected of causing cancer

H361d
Suspected of damaging the

unborn child

H362
May cause harm to breast-fed

children

alt text H412
Harmful to aquatic life with

long lasting effects

Personal Protective Equipment (PPE) and Handling
Adherence to standard laboratory safety practices is mandatory. The causality behind these

measures is the prevention of accidental exposure through ingestion, inhalation, or dermal

contact.

Gloves: Always wear nitrile or other chemically resistant gloves to prevent skin contact.

Eye Protection: Use safety glasses or goggles to protect against accidental splashes.[5]

Lab Coat: A lab coat should be worn to protect personal clothing.

Ventilation: Handle the solid material and concentrated solutions in a well-ventilated area or

a chemical fume hood to avoid inhaling dust or vapors.[5]

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling

the material.[5]

First Aid Measures
In case of exposure, follow these procedures:
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Eye Contact: Immediately rinse with plenty of water for at least 15 minutes. Seek medical

attention if irritation persists.[5]

Skin Contact: Wash the affected area with soap and water.

Inhalation: Move to fresh air. If experiencing respiratory symptoms, seek medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.[5]

Storage and Stability
The integrity of a reference standard is paramount for accurate analytical measurements.

Improper storage can lead to degradation, compromising all subsequent results.

Solid Material: Store the solid reference material in a tightly sealed container at 4°C,

protected from light.[3]

Stock Solutions: Stock solutions, typically prepared in methanol or acetonitrile/water, should

be stored at 4°C or colder to minimize solvent evaporation and degradation.[6] While

oxazepam acetate is configurationally more stable than its parent compound, it can undergo

hydrolysis to oxazepam, particularly under basic conditions.[7][8] It is recommended to

prepare fresh working solutions daily and to monitor the stability of stock solutions over time,

especially if stored for extended periods.

Protocol: Preparation of Stock and Working
Solutions
Accurate preparation of stock and working solutions is the foundation of quantitative analysis.

This protocol describes a standard procedure for preparing a 1 mg/mL primary stock solution.

Materials and Equipment
(-)-Oxazepam acetate reference standard

Analytical balance (readable to at least 0.01 mg)

Class A volumetric flasks (e.g., 10 mL, 25 mL, 50 mL)
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Calibrated micropipettes

HPLC-grade Methanol or Acetonitrile

Deionized water

Step-by-Step Protocol
Equilibration: Allow the sealed container of (-)-Oxazepam acetate to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh approximately 10 mg of the reference standard onto weighing

paper and transfer it carefully into a 10 mL Class A volumetric flask. Record the exact weight.

The use of an analytical balance is critical as small weighing errors propagate through all

subsequent dilutions.

Dissolution: Add approximately 7-8 mL of the chosen solvent (e.g., 50% methanol in water or

50% acetonitrile in water).[6][9] Gently swirl or sonicate the flask until the solid is completely

dissolved. Methanol and acetonitrile are common choices due to their miscibility with water

and compatibility with reversed-phase chromatography.

Dilution to Volume: Once dissolved, bring the flask to the 10 mL mark with the same solvent.

Cap the flask and invert it 15-20 times to ensure a homogeneous solution. This is now your 1

mg/mL Stock Solution.

Preparation of Working Solutions: Create a series of working standards by performing serial

dilutions from the stock solution. For example, to prepare a 10 µg/mL working solution,

pipette 100 µL of the 1 mg/mL stock solution into a 10 mL volumetric flask and dilute to the

mark.

Labeling and Storage: Clearly label all solutions with the compound name, concentration,

solvent, preparation date, and initials. Store at 4°C.
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Solution Preparation Workflow

Receive & Equilibrate
Reference Material

Accurately Weigh Solid
(Analytical Balance)

Dissolve in Solvent
(e.g., 50% Methanol)

Dilute to Volume
(Class A Volumetric Flask)

Primary Stock Solution
(e.g., 1 mg/mL)

Perform Serial Dilutions

Working Standards
(e.g., 1-1500 ng/mL)

Label and Store
(4°C, Protected from Light)
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General Analytical Workflow

Prepare Calibration Standards
& Quality Controls

Sample Extraction
(Protein Precipitation or SPE)

Prepare Biological Sample
(e.g., Plasma, Urine)

LC-MS/MS Analysis

Data Acquisition
(MRM Mode)

Quantification
(Calibration Curve)

Review & Report Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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